Cas no 251988-35-9 (4-(Hydroxymethyl)-N-methylbenzamide)

• Product Name: 4-(Hydroxymethyl)-N-methylbenzamide
• CAS No: 251988-35-9
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD11505310
• CID: 1087708
• PubChem ID: 20191386
• Update Time: 2025-06-09

4-(Hydroxymethyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-N-methylbenzamide
• 4-(hydroxymethyl)-N-methylbenzamide(SALTDATA: FREE)
• AG-E-76496
• Ambcb4032667
• CTK4F5179
• MolPort-010-996-027
• BS-35869
• DTXSID10603369
• BKA98835
• MFCD11505310
• F81624
• 251988-35-9
• DB-348814
• Benzamide, 4-(hydroxymethyl)-N-methyl-
• AKOS008933153
• SCHEMBL10153931

• MDL： MFCD11505310
• Inchi： 1S/C9H11NO2/c1-10-9(12)8-4-2-7(6-11)3-5-8/h2-5,11H,6H2,1H3,(H,10,12)
• InChI Key： RPAPJUGRVPQRJK-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C(NC)=O)=CC=1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 372.7±25.0 °C at 760 mmHg
• Flash Point: 179.2±23.2 °C
• PSA: 49.33
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Hydroxymethyl)-N-methylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-(Hydroxymethyl)-N-methylbenzamide

Professional Introduction to 4-(Hydroxymethyl)-N-methylbenzamide (CAS No. 251988-35-9)

4-(Hydroxymethyl-N-methylbenzamide) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 251988-35-9, has garnered considerable attention due to its potential applications in drug development and biochemical research. The presence of both hydroxymethyl and N-methyl substituents in its molecular framework imparts distinct reactivity and interaction capabilities, making it a valuable candidate for various synthetic and therapeutic purposes.

The compound’s molecular structure consists of a benzamide core substituted with a hydroxymethyl group at the 4-position and an N-methyl group at the amide nitrogen. This configuration allows for diverse chemical modifications and functionalizations, which are pivotal in designing novel pharmaceutical agents. The benzamide moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, contributing to their binding affinity and biological activity.

In recent years, 4-(Hydroxymethyl-N-methylbenzamide) has been extensively studied for its role in modulating various biological pathways. Research has highlighted its potential as an intermediate in the synthesis of more complex molecules, including those with anti-inflammatory, analgesic, and even anticancer properties. The hydroxymethyl group, in particular, has been shown to enhance solubility and bioavailability, which are critical factors in drug formulation.

One of the most compelling aspects of this compound is its versatility in chemical synthesis. The N-methylbenzamide backbone provides a stable platform for further derivatization, enabling chemists to explore a wide range of structural variations. These modifications can be tailored to optimize pharmacokinetic profiles, target specific receptors, or enhance metabolic stability. Such flexibility makes 4-(Hydroxymethyl-N-methylbenzamide) an indispensable tool in medicinal chemistry.

The pharmacological properties of 4-(Hydroxymethyl-N-methylbenzamide) have been the subject of numerous preclinical studies. Initial findings suggest that it may interact with enzymes and receptors involved in pain perception and inflammation reduction. This aligns with the growing interest in non-steroidal anti-inflammatory drugs (NSAIDs) that leverage similar molecular scaffolds. Additionally, the compound’s ability to cross the blood-brain barrier has raised eyebrows among researchers exploring central nervous system (CNS) therapies.

Advanced spectroscopic techniques have been employed to elucidate the structural features of 4-(Hydroxymethyl-N-methylbenzamide). Nuclear magnetic resonance (NMR) spectroscopy has revealed detailed insights into its hydrogen bonding patterns and conformational preferences. These data are crucial for understanding how the molecule behaves in different environments, such as within cellular compartments or when bound to biological targets.

The synthesis of 4-(Hydroxymethyl-N-methylbenzamide) involves multi-step organic reactions that showcase the ingenuity of modern synthetic methodologies. Key steps often include formylation reactions to introduce the hydroxymethyl group followed by methylation at the amide nitrogen. Catalytic processes play a pivotal role here, with transition metals often employed to facilitate these transformations efficiently. The optimization of these synthetic routes is essential for large-scale production and cost-effectiveness.

In conclusion, 4-(Hydroxymethyl-N-methylbenzamide) (CAS No. 251988-35-9) represents a fascinating compound with broad implications in pharmaceutical research and development. Its unique structural attributes and promising biological activities make it a compelling candidate for further investigation. As our understanding of its properties continues to evolve, so too will its applications in addressing unmet medical needs.